1-(Methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine

• CAS No.: 622386-15-6
• Molecular Formula: C13H17F3N2O3S
• Molecular Weight: 338.35 g/mol
• IUPAC Name: 1-methylsulfonyl-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine
• InChI: InChI=1S/C13H17F3N2O3S/c1-22(19,20)18-8-6-17(7-9-18)11-2-4-12(5-3-11)21-10-13(14,15)16/h2-5H,6-10H2,1H3
• InChI Key: AOKOIRXFTMKENB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)OCC(F)(F)F

Description

1-(Methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine is a useful research compound. Its molecular formula is C13H17F3N2O3S and its molecular weight is 338.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine (13.48 g, 50 mmol) was dissolved in DCM (500 mL) and cooled to 0° C. Triethylamine (29 mL, 0.2 mol) was added, followed by the dropwise addition of methanesulfonyl chloride (4.2 mL, 55 mmol). The reaction was then allowed to warm to room temperature and stir overnight, before being quenched by the addition of water. The layers were separated, and the organic phase dried (MgSO4), filtered and concentrated. The residue was recrystallised from hot ethanol to give pure 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine (3.3 g, 18%).